Cas no 7512-53-0 (1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione)
7512-53-0 structure
Product Name:1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
CAS No:7512-53-0
MF:C23H18O3S2
MW:406.517223834991
CID:981527
PubChem ID:344350
Update Time:2025-04-19
1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
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- 1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
- AC1L80CT
- NSC401212
- NSC-401212
- DTXSID70322423
- 7512-53-0
-
- Inchi: 1S/C23H18O3S2/c24-12-13-27-18-10-4-8-16-20(18)23(26)21-17(22(16)25)9-5-11-19(21)28-14-15-6-2-1-3-7-15/h1-11,24H,12-14H2
- InChI Key: XCWDHNAHNWATLG-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)SCCO)=O
Computed Properties
- Exact Mass: 406.06984
- Monoisotopic Mass: 406.06973678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 54.37
- LogP: 4.83870
1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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